Cas no 16226-24-7 (Ethyl 3-amino-2-(3,4-dimethoxyphenyl)propanoate hydrochloride)

• Product Name: Ethyl 3-amino-2-(3,4-dimethoxyphenyl)propanoate hydrochloride
• CAS No: 16226-24-7
• MF: C₁₃H₂₀ClNO₄
• MW: 289.75520324707
• MDL: MFCD21647717
• CID: 4983265
• Update Time: 2025-06-15

Ethyl 3-amino-2-(3,4-dimethoxyphenyl)propanoate hydrochloride Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-amino-2-(3,4-dimethoxyphenyl)propanoate hydrochloride
• ethyl 3-amino-2-(3,4-dimethoxyphenyl)propanoate hcl
• 3-amino-2-(3,4-dimethoxy-phenyl)-propionic acid ethyl ester hydrochloride
• alpha-aminomethyl-3,4-dimethoxybenzene-acetic acid ethyl ester hydrochloride
• alpha-(aminomethyl)-3,4-dimethoxybenzeneacetic acid ethyl ester hydrochloride

• MDL： MFCD21647717
• Inchi： 1S/C13H19NO4.ClH/c1-4-18-13(15)10(8-14)9-5-6-11(16-2)12(7-9)17-3;/h5-7,10H,4,8,14H2,1-3H3;1H
• InChI Key： HGFYOLQSWMFANN-UHFFFAOYSA-N
• SMILES： Cl.O(CC)C(C(CN)C1C=CC(=C(C=1)OC)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 259
• Topological Polar Surface Area: 70.8

Experimental Properties

• Color/Form: white solid

Ethyl 3-amino-2-(3,4-dimethoxyphenyl)propanoate hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P261;P305+P351+P338
• Storage Condition：Room temperature

Additional information on Ethyl 3-amino-2-(3,4-dimethoxyphenyl)propanoate hydrochloride

Ethyl 3-amino-2-(3,4-dimethoxyphenyl)propanoate hydrochloride: A Comprehensive Overview

Ethyl 3-amino-2-(3,4-dimethoxyphenyl)propanoate hydrochloride (CAS No. 16226-24-7) is a significant compound in the field of pharmaceutical chemistry, exhibiting a unique structural and functional profile that has garnered considerable attention from researchers. This compound, characterized by its hydrochloride salt form, combines an ester group with an amino acid derivative, making it a versatile intermediate in the synthesis of various bioactive molecules.

The molecular structure of Ethyl 3-amino-2-(3,4-dimethoxyphenyl)propanoate hydrochloride consists of a propionic acid ester moiety linked to an amino group, with the aromatic ring substituted by two methoxy groups at the 3 and 4 positions. This specific arrangement not only contributes to its chemical reactivity but also influences its biological activity. The presence of both electron-donating and electron-withdrawing groups on the aromatic ring enhances its potential as a pharmacophore in drug design.

In recent years, Ethyl 3-amino-2-(3,4-dimethoxyphenyl)propanoate hydrochloride has been explored for its potential applications in medicinal chemistry. Its structural features make it a valuable building block for the development of novel therapeutic agents. For instance, researchers have investigated its role in the synthesis of kinase inhibitors, which are crucial in treating various cancers and inflammatory diseases. The dimethoxyphenyl group, in particular, has been shown to enhance binding affinity to target proteins, making it an attractive scaffold for drug optimization.

One of the most compelling aspects of Ethyl 3-amino-2-(3,4-dimethoxyphenyl)propanoate hydrochloride is its versatility in chemical transformations. The ester group can be readily modified through hydrolysis or amidation reactions, allowing for the creation of diverse derivatives with tailored biological properties. Additionally, the amino group provides opportunities for further functionalization via coupling reactions with carboxylic acids or other electrophiles. These attributes make it a preferred choice for synthetic chemists working on complex molecular architectures.

The hydrochloride salt form of this compound enhances its solubility in aqueous media, facilitating its use in various biochemical assays and drug formulation processes. This improved solubility is particularly advantageous for pharmaceutical applications where bioavailability and delivery efficiency are critical factors. Furthermore, the stability of the hydrochloride salt under different storage conditions makes it a reliable reagent for both laboratory research and industrial-scale production.

Recent studies have also highlighted the potential of Ethyl 3-amino-2-(3,4-dimethoxyphenyl)propanoate hydrochloride in the development of antimicrobial agents. The structural motifs present in this compound have shown promise in disrupting bacterial cell membranes and inhibiting key enzymatic pathways involved in bacterial survival. This has opened up new avenues for combating antibiotic-resistant strains, a growing concern in global healthcare.

The synthesis of Ethyl 3-amino-2-(3,4-dimethoxyphenyl)propanoate hydrochloride involves multi-step organic reactions that require precise control over reaction conditions. Key steps include the protection-deprotection strategies for the amino group, as well as selective methylation at the aromatic ring positions. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity levels. These synthetic methodologies underscore the compound's significance as a key intermediate in modern drug discovery.

The biological activity of Ethyl 3-amino-2-(3,4-dimethoxyphenyl)propanoate hydrochloride has been extensively studied in various preclinical models. Initial findings suggest that it exhibits moderate to strong binding affinity to several protein targets, including enzymes and receptors implicated in metabolic disorders and neurological diseases. These interactions have prompted further investigation into its potential as a lead compound for therapeutic development.

In conclusion, Ethyl 3-amino-2-(3,4-dimethoxyphenyl)propanoate hydrochloride (CAS No. 16226-24-7) is a multifaceted compound with significant implications in pharmaceutical chemistry and drug development. Its unique structural features enable diverse chemical modifications and biological activities, making it a valuable asset in synthetic biology and medicinal chemistry research. As scientific understanding advances, this compound is poised to play an increasingly important role in addressing complex medical challenges worldwide.